Cas no 113918-67-5 (2-[[4-(4-methylphenyl)sulfonylphenoxy]methyl]oxirane)

• Product Name: 2-[[4-(4-methylphenyl)sulfonylphenoxy]methyl]oxirane
• CAS No: 113918-67-5
• MF: C₁₆H₁₆O₄S
• MW: 304.360843658447
• CID: 2611898
• PubChem ID: 22346008
• Update Time: 2025-04-21

2-[[4-(4-methylphenyl)sulfonylphenoxy]methyl]oxirane Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(4-methylphenyl)sulfonylphenoxy]methyl]oxirane
• SCHEMBL6296972
• 2-{[4-(4-Methylbenzene-1-sulfonyl)phenoxy]methyl}oxirane
• DTXSID30625068
• 113918-67-5

• Inchi： 1S/C16H16O4S/c1-12-2-6-15(7-3-12)21(17,18)16-8-4-13(5-9-16)19-10-14-11-20-14/h2-9,14H,10-11H2,1H3
• InChI Key： KGBSJLOYUNGCIQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C=CC(=CC=1)OCC1CO1)(=O)=O

Computed Properties

• Exact Mass: 304.07693016Da
• Monoisotopic Mass: 304.07693016Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.3Ų